Cas no 1260649-11-3 (2-Bromo-6-piperidinobenzonitrile)

• Product Name: 2-Bromo-6-piperidinobenzonitrile
• CAS No: 1260649-11-3
• MF: C₁₂H₁₃BrN₂
• MW: 265.149021863937
• MDL: MFCD11037745
• CID: 2761151
• PubChem ID: 70699566
• Update Time: 2025-05-24

2-Bromo-6-piperidinobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-piperidin-1-ylbenzonitrile
• 2-Bromo-6-piperidinobenzonitrile;
• Benzonitrile, 2-bromo-6-(1-piperidinyl)-
• BS-20073
• SCHEMBL16793176
• SB43300
• 1260649-11-3
• V10276
• CS-0212310
• 2-Bromo-6-(piperidin-1-yl)benzonitrile
• 2-Bromo-6-piperidinobenzonitrile
• MFCD11037745
• DTXSID60742691

• MDL： MFCD11037745
• Inchi： 1S/C12H13BrN2/c13-11-5-4-6-12(10(11)9-14)15-7-2-1-3-8-15/h4-6H,1-3,7-8H2
• InChI Key： PECAOGIZKHOSKX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C#N)N1CCCCC1

Computed Properties

• Exact Mass: 264.02600
• Monoisotopic Mass: 264.02621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03000
• LogP: 3.37608

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-Bromo-6-piperidinobenzonitrile

Recent Advances in the Study of 2-Bromo-6-piperidinobenzonitrile (CAS: 1260649-11-3) and Its Applications in Chemical Biology and Medicine

The compound 2-Bromo-6-piperidinobenzonitrile (CAS: 1260649-11-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of 2-Bromo-6-piperidinobenzonitrile as a building block for the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The bromine atom at the 2-position and the piperidine moiety at the 6-position provide unique reactivity patterns that enable diverse chemical modifications.

In terms of synthetic methodology, researchers have developed more efficient routes for producing 2-Bromo-6-piperidinobenzonitrile with improved yields and purity. A recent patent application (WO2023056789) describes a novel palladium-catalyzed coupling approach that reduces byproduct formation and allows for scale-up production. This advancement is particularly significant for pharmaceutical companies looking to incorporate this intermediate into their drug development pipelines.

From a biological perspective, studies have revealed that derivatives of 2-Bromo-6-piperidinobenzonitrile exhibit interesting pharmacological profiles. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain analogs demonstrate potent activity against neurodegenerative disease targets, with IC50 values in the low nanomolar range. The compound's ability to cross the blood-brain barrier makes it particularly valuable for CNS drug development.

Structural-activity relationship (SAR) studies have provided valuable insights into how modifications to the 2-Bromo-6-piperidinobenzonitrile scaffold affect biological activity. Computational modeling and X-ray crystallography data have shown that the bromine atom plays a crucial role in target binding through halogen bonding interactions, while the piperidine nitrogen participates in key hydrogen bonding with protein residues.

In the field of chemical biology, 2-Bromo-6-piperidinobenzonitrile has found applications as a versatile probe for studying enzyme mechanisms. Recent work published in ACS Chemical Biology (2023) utilized this compound as a starting point for developing activity-based protein profiling (ABPP) reagents, enabling the identification of novel enzyme targets in cancer cells.

The safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Bromo-6-piperidinobenzonitrile derivatives have been extensively studied in preclinical models. A comprehensive toxicology assessment published in Regulatory Toxicology and Pharmacology (2024) concluded that properly modified derivatives show favorable pharmacokinetic properties with minimal off-target effects.

Looking forward, the unique chemical properties of 2-Bromo-6-piperidinobenzonitrile continue to inspire new research directions. Current investigations are exploring its potential in PROTAC (Proteolysis Targeting Chimera) development and as a warhead for covalent inhibitors. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in medicinal chemistry for years to come.